Cas no 1353954-90-1 (1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone)

• Product Name: 1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone
• CAS No: 1353954-90-1
• MF: C₇H₁₂BrNO
• MW: 206.080281257629
• CID: 2155886
• Update Time: 2025-10-28

1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone
• 1-(2-Bromomethylpyrrolidin-1-yl)ethanone
• 1-(2-(Bromomethyl)pyrrolidin-1-yl)ethanone
• (S)-1-(2-(Bromomethyl)pyrrolidin-1-yl)ethanone
• AM92646

• Inchi： 1S/C7H12BrNO/c1-6(10)9-4-2-3-7(9)5-8/h7H,2-5H2,1H3
• InChI Key： VEORRLMAIMETPN-UHFFFAOYSA-N
• SMILES： BrCC1CCCN1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone

1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone (CAS 1353954-90-1): A Versatile Chemical Intermediate for Pharmaceutical Research

In the dynamic field of pharmaceutical chemistry, 1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone (CAS 1353954-90-1) has emerged as a crucial building block for drug discovery and development. This brominated pyrrolidine derivative offers unique structural features that make it valuable for synthesizing various biologically active compounds. Researchers frequently search for "1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone synthesis" or "CAS 1353954-90-1 applications," reflecting the growing interest in this specialty chemical.

The molecular structure of 1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone combines a pyrrolidine ring with a reactive bromomethyl group and an acetyl moiety, creating multiple sites for chemical modification. This characteristic has made it particularly valuable in medicinal chemistry, where scientists are constantly exploring "pyrrolidine-based drug candidates" and "nitrogen heterocycles in pharmaceuticals." The compound's molecular weight of 206.09 g/mol and its specific reactivity profile make it suitable for various coupling reactions frequently used in modern drug development.

Recent trends in pharmaceutical research show increased interest in "targeted drug delivery systems" and "small molecule modulators," areas where 1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone derivatives show significant potential. The bromomethyl group serves as an excellent handle for further functionalization, allowing chemists to create diverse molecular architectures. Many research papers discussing "pyrrolidine scaffold optimization" reference this compound as a key intermediate in their synthetic routes.

The stability and handling characteristics of CAS 1353954-90-1 make it particularly useful in laboratory settings. Proper storage conditions (typically 2-8°C in inert atmosphere) ensure its longevity as a reagent. Current Good Manufacturing Practice (cGMP) facilities often seek high-purity versions of this compound for preclinical studies, as evidenced by searches for "pharmaceutical grade 1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone."

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to synthesizing bromomethyl pyrrolidine derivatives. The development of catalytic methods and alternative bromination techniques represents an active area of investigation, responding to queries about "eco-friendly synthesis of heterocyclic bromides." These advancements aim to reduce the environmental impact while maintaining the compound's valuable reactivity.

The global market for pharmaceutical intermediates like 1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone continues to expand, driven by increased R&D investment in novel therapeutics. Industry reports tracking "specialty chemical market trends" frequently highlight the growing demand for such tailored building blocks. Custom synthesis services offering this compound often emphasize its role in creating potential treatments for neurological disorders and metabolic diseases.

Analytical characterization of CAS 1353954-90-1 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods address common quality concerns expressed in searches for "1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone characterization data." The availability of comprehensive analytical documentation has become increasingly important for regulatory compliance in drug development pipelines.

Recent patent literature reveals numerous applications of pyrrolidine-containing compounds derived from this intermediate, particularly in kinase inhibitors and GPCR modulators. This aligns with frequent searches for "new heterocyclic drug scaffolds" and "fragment-based drug design." The versatility of the 1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone structure allows for the creation of both rigid and conformationally flexible drug candidates.

Supply chain considerations for pharmaceutical intermediates have gained prominence, with researchers seeking reliable sources of CAS 1353954-90-1. Queries about "bulk availability of bromomethyl pyrrolidine derivatives" reflect the compound's transition from research-scale to potential commercial applications. Manufacturers are responding by scaling up production while maintaining strict quality control standards.

Looking ahead, the scientific community anticipates continued interest in 1-(2-Bromomethyl-pyrrolidin-1-yl)-ethanone and related compounds as tools for addressing unmet medical needs. Its role in fragment-based drug discovery and combinatorial chemistry positions it as a valuable asset in the ongoing search for novel therapeutic agents. The compound's unique combination of reactivity and structural features ensures its relevance in pharmaceutical research for years to come.